Cas no 2090722-48-6 (1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl)-
• CAS No: 2090722-48-6
• MF: C₇H₇F₃IN₃
• MW: 317.050263643265
• CID: 5266580
• Update Time: 2025-06-15

1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl)-

• Inchi： 1S/C7H7F3IN3/c8-7(9,10)5-4(12)6(11)14(13-5)3-1-2-3/h3H,1-2,12H2
• InChI Key： ZIFWDXNJQJNOPH-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C(I)=C(N)C(C(F)(F)F)=N1

Additional information on 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl)-

Introduction to 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl) (CAS No. 2090722-48-6)

The compound 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl), identified by its CAS number 2090722-48-6, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound belongs to the pyrazole class, a scaffold widely recognized for its diverse biological activities and utility in drug design. The structural features of this molecule, particularly the presence of a cyclopropyl group, an iodine substituent, and a trifluoromethyl group, contribute to its unique chemical properties and potential therapeutic applications.

Pyrazole derivatives have long been of interest due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of 1H-Pyrazol-4-amine with a cyclopropyl ring enhances its binding affinity to biological targets, while the introduction of an iodine atom at the 5-position facilitates further chemical manipulation through cross-coupling reactions. Additionally, the trifluoromethyl group improves metabolic stability and lipophilicity, making this compound an attractive candidate for drug development.

Recent research in medicinal chemistry has highlighted the importance of fluorinated compounds in enhancing drug efficacy and bioavailability. The incorporation of a trifluoromethyl group into 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl) aligns with this trend, offering a promising lead for the discovery of novel therapeutic agents. Studies have demonstrated that trifluoromethylated pyrazoles exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts.

The iodine substituent in this compound is particularly noteworthy, as it serves as an excellent handle for palladium-catalyzed cross-coupling reactions. These reactions are fundamental in synthetic organic chemistry and have been widely employed in the construction of complex molecular architectures. The ability to selectively functionalize the iodine atom allows for the introduction of diverse substituents at other positions on the pyrazole ring, enabling the generation of a library of derivatives with tailored biological activities.

In the context of oncology research, pyrazole derivatives have shown considerable promise as anticancer agents. The structural motifs present in 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl) are reminiscent of known kinase inhibitors, which are critical targets in cancer therapy. Preliminary computational studies suggest that this compound may interact with ATP-binding pockets of kinases, potentially inhibiting their activity and thereby suppressing tumor growth. Further experimental validation is required to confirm these hypotheses.

The cyclopropyl group in this molecule adds another layer of complexity and functionality. Cyclopropanes are known for their high reactivity due to the strain within the three-membered ring. This strain can be exploited to facilitate ring-opening reactions under specific conditions, allowing for the introduction of additional functional groups or the formation of new molecular frameworks. Such reactivity makes 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl) a versatile building block for medicinal chemists seeking to develop novel scaffolds.

From a synthetic perspective, the preparation of 1H-Pyrazol-4-amine, 1-cyclopropyl-5-iodo-3-(trifluoromethyl) involves multi-step organic synthesis involving condensation reactions, halogenation processes, and fluorination techniques. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to constructing complex molecules like this one.

The growing interest in fluorinated compounds has also spurred innovation in fluorination techniques. Methods such as electrophilic aromatic substitution and metal-mediated fluorination have been refined to allow for selective introduction of fluorine atoms at desired positions within molecules. These techniques are particularly valuable for modifying pyrazole derivatives like 1H-Pyrazol-4-amines, where precise control over substitution patterns is crucial.

In conclusion,1H-Pyrazol-4-aminesuch as 1H-Pyrazol⁴-amine,¹cyclopropyl^-5-iodo^-3(trifluoromethyl)- (CAS No. 2090722486) represent exciting opportunities for drug discovery and development. Their unique structural features and potential biological activities make them valuable tools for medicinal chemists exploring new therapeutic strategies. As research continues to uncover new applications for these compounds, they are likely to play an increasingly important role in addressing unmet medical needs.